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Compound of Interest

Compound Name: Halazone

Cat. No.: B1210301 Get Quote

Technical Support Center: Halazone Stability
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on understanding and mitigating the short usable

life of opened Halazone bottles.

Frequently Asked Questions (FAQs)
Q1: What is Halazone and what is its primary mechanism of action?

A1: Halazone, with the chemical name p-(N,N-dichlorosulfamyl)benzoic acid, is a chlorine-

releasing compound used for disinfecting water.[1][2][3] It appears as a white crystalline

powder with a distinct chlorine odor.[2][4][5] Its disinfecting properties are not due to the

Halazone molecule itself, but rather to the hypochlorous acid (HOCl) it releases upon contact

with water through a process called hydrolysis.[2][3] This released HOCl is a potent oxidizing

agent that effectively neutralizes many organic compounds and pathogens.[3]

Q2: Why does an opened bottle of Halazone lose its effectiveness so quickly?

A2: The primary reason for the short usable life of opened Halazone bottles—often cited as

three days or less—is its high sensitivity to moisture.[3] The very chemical reaction (hydrolysis)

that makes it an effective water disinfectant is also its primary degradation pathway.[2][4] Once

a bottle is opened, the Halazone powder is exposed to atmospheric humidity, causing the

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1210301?utm_src=pdf-interest
https://www.benchchem.com/product/b1210301?utm_src=pdf-body
https://www.benchchem.com/product/b1210301?utm_src=pdf-body
https://www.benchchem.com/product/b1210301?utm_src=pdf-body
https://www.chembk.com/en/chem/Halazone
https://www.webqc.org/compound.php?compound=Halazone
https://en.wikipedia.org/wiki/Halazone
https://www.webqc.org/compound.php?compound=Halazone
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/halazone_508.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Halazone
https://www.benchchem.com/product/b1210301?utm_src=pdf-body
https://www.webqc.org/compound.php?compound=Halazone
https://en.wikipedia.org/wiki/Halazone
https://en.wikipedia.org/wiki/Halazone
https://www.benchchem.com/product/b1210301?utm_src=pdf-body
https://www.benchchem.com/product/b1210301?utm_src=pdf-body
https://en.wikipedia.org/wiki/Halazone
https://www.webqc.org/compound.php?compound=Halazone
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/halazone_508.pdf
https://www.benchchem.com/product/b1210301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


active ingredient to prematurely hydrolyze and lose its chlorine content, thus rendering it

ineffective.

Q3: Besides moisture, what other environmental factors degrade Halazone?

A3: In addition to moisture, Halazone is sensitive to light and high temperatures.[1][4][6]

Exposure to light can accelerate the decomposition of the N-Cl bonds, which are crucial for its

activity.[4] Elevated temperatures also increase the rate of chemical degradation.[4]

Q4: What are the ideal storage conditions for an unopened bottle of Halazone?

A4: For maximum shelf-life, unopened Halazone should be stored in a cool, dark, and dry

place. Specific recommendations often include refrigeration at 2-8°C or even freezing at -20°C.

[1][6] The container must be tightly sealed and opaque to protect from moisture and light.

Q5: Has Halazone been replaced by more stable alternatives in modern applications?

A5: Yes, for many applications, particularly for portable water purification, Halazone has been

largely superseded by more stable compounds like sodium dichloroisocyanurate (NaDCC).[3]

[7] However, Halazone remains a relevant compound in various research and laboratory

settings.

Troubleshooting Guide
Issue: My Halazone solution is not effectively disinfecting my experimental water sample.

This troubleshooting guide will help you diagnose potential reasons for reduced efficacy.
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Start: Disinfection Ineffective

Was the bottle opened
more than 3 days ago?

How was the opened bottle stored?

No

Root Cause: Halazone has likely degraded
due to moisture/air exposure.

Yes

Was the solution prepared correctly?
(e.g., concentration, pH)

In cool, dark, dry
conditions

Root Cause: Improper storage (light, heat,
humidity) accelerated degradation.

Exposed to light/heat/
humidity

Is the water source
heavily contaminated or turbid?

Yes

Root Cause: Incorrect dosage or unfavorable
water chemistry (e.g., high pH).

No / Unsure

Root Cause: High chlorine demand of the
water is consuming the disinfectant.

Yes

Solution: Use a fresh, unopened
bottle of Halazone.

Solution: Implement strict storage protocols.
(See Best Practices section)

Solution: Review and validate the solution
preparation protocol.

Solution: Pre-treat water (e.g., filtration)
or increase Halazone dosage.

Click to download full resolution via product page

Caption: Troubleshooting workflow for ineffective Halazone disinfection.

Data Summary: Halazone Properties and Stability
Factors
Quantitative data regarding Halazone's properties and the factors influencing its stability are

summarized below.

Table 1: Physicochemical Properties of Halazone
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Property Value Reference(s)

Molecular Formula C₇H₅Cl₂NO₄S [1]

Molar Mass 270.09 g/mol [1]

Appearance
White crystalline powder with a

chlorine odor
[2][4]

Melting Point
~195-213°C (with

decomposition)
[1][2][3]

Solubility in Water Slightly soluble (< 1 g/L) [2][3]

Solubility Soluble in alkaline solutions [1][6]

pKa (Carboxylic Acid) 3.29 ± 0.10 [1][2]

Table 2: Key Factors Affecting Stability of Opened Halazone Bottles
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Factor Effect on Halazone Mitigation Strategy Reference(s)

Moisture / Humidity High

Initiates hydrolysis,

rapidly degrading the

active compound and

releasing chlorine gas.

[3][4][8]

Light Moderate

Accelerates

decomposition of N-Cl

bonds, reducing

potency.

[1][4][9]

Temperature Moderate

Higher temperatures

increase the rate of

chemical degradation.

[4][8]

pH (in solid state) Low
Stable in its solid,

acidic form.
[2]

Headspace Air High

The volume of air

(containing moisture)

in the bottle

accelerates

degradation.

[9]

Experimental Protocols & Best Practices
To extend the usable life of opened Halazone bottles, a strict handling and storage protocol is

mandatory.

Best Practices for Storage and Handling of Opened
Bottles

Minimize Exposure: Open the bottle only when needed and for the shortest time possible.

Use a Desiccator: Immediately place the opened bottle inside a functioning desiccator with a

fresh desiccant (e.g., silica gel) to minimize exposure to atmospheric moisture.
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Inert Gas Blanket: For high-purity applications, after dispensing, purge the bottle's

headspace with an inert gas like dry nitrogen or argon before sealing. This displaces moist

air.

Refrigerate: Store the desiccator containing the Halazone bottle in a refrigerator at 2-8°C.[1]

Protect from Light: Ensure the storage location is dark, or use an amber desiccator to protect

the light-sensitive compound.[9]

The following diagram illustrates the degradation pathway and the intervention points for

preservation.

Inside Opened Bottle

Preservation Interventions

Halazone
(C₇H₅Cl₂NO₄S)

Degraded Products
(p-sulfonamidobenzoic acid

+ HOCl)
Hydrolysis

Atmospheric H₂O
(Moisture)

Use Desiccator
Removes

Inert Gas Blanket
(N₂, Ar)

Displaces

Click to download full resolution via product page

Caption: Degradation of Halazone by moisture and key preservation methods.

Experimental Protocol: Assessing the Potency of
Halazone via Iodometric Titration
This protocol determines the amount of "available chlorine" remaining in a Halazone sample,

which is a direct measure of its disinfecting potency.

Principle: Halazone, in an acidic solution, will oxidize iodide ions (I⁻) from potassium iodide (KI)

to form free iodine (I₂). The amount of liberated iodine is then determined by titrating with a

standardized sodium thiosulfate (Na₂S₂O₃) solution using a starch indicator.

Materials:
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Halazone sample

Potassium iodide (KI), solid

Glacial acetic acid

Standardized 0.1 N Sodium Thiosulfate (Na₂S₂O₃) solution

1% Starch indicator solution

Deionized water

Analytical balance, Erlenmeyer flasks, burette, pipettes

Workflow:
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Start: Assess Halazone Potency

1. Weigh Sample
Accurately weigh ~100 mg of

the Halazone sample.

2. Dissolve Sample
Transfer to a 250 mL Erlenmeyer flask.

Add 50 mL deionized water and dissolve
(sonication may be required).

3. Add Reagents
Add 2 g of KI and 10 mL of

glacial acetic acid. Swirl to mix.

4. Liberate Iodine
Cover the flask and let it stand for 10

minutes in the dark. The solution
will turn a dark yellow/brown color.

5. Titrate
Titrate the liberated iodine with

standardized 0.1 N Na₂S₂O₃ solution
until the solution is a pale yellow.

6. Add Indicator
Add 2 mL of 1% starch indicator.
The solution will turn dark blue.

7. Final Titration
Continue titrating with Na₂S₂O₃ until

the blue color completely disappears.

8. Record & Calculate
Record the volume of titrant used.
Calculate the % available chlorine.

End: Potency Determined

Click to download full resolution via product page

Caption: Experimental workflow for determining Halazone potency.

Calculation:
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Equivalency: One mole of Halazone liberates two moles of I₂, which react with four moles of

Na₂S₂O₃. For simplicity, we focus on the available chlorine. Each molecule of HOCl

effectively provides two oxidizing equivalents, similar to Cl₂.

Formula: % Available Chlorine = (V * N * 35.45 * 100) / (W * 2) Where:

V = Volume of Na₂S₂O₃ used (in Liters)

N = Normality of the Na₂S₂O₃ solution (e.g., 0.1 N)

35.45 = Equivalent weight of Chlorine ( g/mol )

W = Weight of the Halazone sample (in grams)

By performing this titration on a new sample and then on samples from opened bottles over

time, researchers can quantitatively track the degradation and determine a practical in-use

shelf life for their specific laboratory conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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